molecular formula C11H12BrClO3 B8314371 5-Bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester

5-Bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester

Cat. No.: B8314371
M. Wt: 307.57 g/mol
InChI Key: QFBJXBSIFRNJNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C11H12BrClO3 and its molecular weight is 307.57 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12BrClO3

Molecular Weight

307.57 g/mol

IUPAC Name

ethyl 5-bromo-4-chloro-2-ethoxybenzoate

InChI

InChI=1S/C11H12BrClO3/c1-3-15-10-6-9(13)8(12)5-7(10)11(14)16-4-2/h5-6H,3-4H2,1-2H3

InChI Key

QFBJXBSIFRNJNI-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1C(=O)OCC)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-ethoxy-benzoic acid ethyl ester (1.46 g, 6.4 mmol) in 13 mL of water and methylene chloride (1:1 mixture) was added bromine (360 uL, 7 mmol). The reaction was stirred for three days. The organic layer was separated. It was washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo. Purification of the crude residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) gave 5-bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester (1.26 g, 64%). LC-MS: 307.1 [(M+H)+].
Name
4-chloro-2-ethoxy-benzoic acid ethyl ester
Quantity
1.46 g
Type
reactant
Reaction Step One
Quantity
360 μL
Type
reactant
Reaction Step One
Name
Quantity
13 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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